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  3. [4-[(2E,4Z)-5-[4-(Dimethylamino)phenyl]-1,5-diphenylpenta-2,4-dienylidene]cyclohexa-2,5-dien-1-ylidene]-dimethylazanium;trifluoromethanesulfonate
[4-[(2E,4Z)-5-[4-(Dimethylamino)phenyl]-1,5-diphenylpenta-2,4-dienylidene]cyclohexa-2,5-dien-1-ylidene]-dimethylazanium;trifluoromethanesulfonate [4-[(2E,4Z)-5-[4-(Dimethylamino)phenyl]-1,5-diphenylpenta-2,4-dienylidene]cyclohexa-2,5-dien-1-ylidene]-dimethylazanium;trifluoromethanesulfonate
Brand Name: Vulcanchem
CAS No.: 100237-71-6
VCID: VC20758517
InChI: InChI=1S/C33H33N2.CHF3O3S/c1-34(2)30-22-18-28(19-23-30)32(26-12-7-5-8-13-26)16-11-17-33(27-14-9-6-10-15-27)29-20-24-31(25-21-29)35(3)4;2-1(3,4)8(5,6)7/h5-25H,1-4H3;(H,5,6,7)/q+1;/p-1
SMILES: CN(C)C1=CC=C(C=C1)C(=CC=CC(=C2C=CC(=[N+](C)C)C=C2)C3=CC=CC=C3)C4=CC=CC=C4.C(F)(F)(F)S(=O)(=O)[O-]
Molecular Formula: C34H33F3N2O3S
Molecular Weight: 606.7 g/mol

[4-[(2E,4Z)-5-[4-(Dimethylamino)phenyl]-1,5-diphenylpenta-2,4-dienylidene]cyclohexa-2,5-dien-1-ylidene]-dimethylazanium;trifluoromethanesulfonate

CAS No.: 100237-71-6

Cat. No.: VC20758517

Molecular Formula: C34H33F3N2O3S

Molecular Weight: 606.7 g/mol

* For research use only. Not for human or veterinary use.

[4-[(2E,4Z)-5-[4-(Dimethylamino)phenyl]-1,5-diphenylpenta-2,4-dienylidene]cyclohexa-2,5-dien-1-ylidene]-dimethylazanium;trifluoromethanesulfonate - 100237-71-6

Specification

CAS No. 100237-71-6
Molecular Formula C34H33F3N2O3S
Molecular Weight 606.7 g/mol
IUPAC Name [4-[5-[4-(dimethylamino)phenyl]-1,5-diphenylpenta-2,4-dienylidene]cyclohexa-2,5-dien-1-ylidene]-dimethylazanium;trifluoromethanesulfonate
Standard InChI InChI=1S/C33H33N2.CHF3O3S/c1-34(2)30-22-18-28(19-23-30)32(26-12-7-5-8-13-26)16-11-17-33(27-14-9-6-10-15-27)29-20-24-31(25-21-29)35(3)4;2-1(3,4)8(5,6)7/h5-25H,1-4H3;(H,5,6,7)/q+1;/p-1
Standard InChI Key HTWLWPPAYNXDSQ-UHFFFAOYSA-M
Isomeric SMILES CN(C)C1=CC=C(C=C1)/C(=C\C=C\C(=C2C=CC(=[N+](C)C)C=C2)C3=CC=CC=C3)/C4=CC=CC=C4.C(F)(F)(F)S(=O)(=O)[O-]
SMILES CN(C)C1=CC=C(C=C1)C(=CC=CC(=C2C=CC(=[N+](C)C)C=C2)C3=CC=CC=C3)C4=CC=CC=C4.C(F)(F)(F)S(=O)(=O)[O-]
Canonical SMILES CN(C)C1=CC=C(C=C1)C(=CC=CC(=C2C=CC(=[N+](C)C)C=C2)C3=CC=CC=C3)C4=CC=CC=C4.C(F)(F)(F)S(=O)(=O)[O-]

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